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Compound of Interest

Compound Name:
4-Cyano-3-fluorophenyl 4-

butylbenzoate

Cat. No.: B1590053 Get Quote

Comprehensive Safety and Handling Guide: 4-
Cyano-3-fluorophenyl 4-butylbenzoate
This guide provides essential safety protocols and operational directives for the handling and

disposal of 4-Cyano-3-fluorophenyl 4-butylbenzoate (CAS RN: 86776-52-5). As a compound

utilized in advanced materials and pharmaceutical research, its unique chemical properties

necessitate a robust understanding of its hazard profile to ensure the safety of all laboratory

personnel.[1] This document is structured to deliver immediate, actionable intelligence for

researchers, scientists, and drug development professionals.

Hazard Assessment and Chemical Profile
4-Cyano-3-fluorophenyl 4-butylbenzoate is classified as harmful if swallowed, in contact with

skin, or if inhaled. It is also known to cause skin irritation and serious eye irritation.

Understanding the specific hazards is the foundation of a sound safety protocol.

GHS Hazard Classifications:
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Hazard Statement Description

H302 + H312 + H332
Harmful if swallowed, in contact with skin or if

inhaled.

H315 Causes skin irritation.

H319 Causes serious eye irritation.

Physical and Chemical Properties:

Property Value

Appearance
Colorless to light yellow or light orange clear to

cloudy liquid.

Molecular Formula C18H16FNO2[2]

Molecular Weight 297.33 g/mol [2]

CAS Number 86776-52-5[2]

Purity >98.0% (GC)

Personal Protective Equipment (PPE): Your First
Line of Defense
A multi-layered approach to PPE is critical when handling 4-Cyano-3-fluorophenyl 4-
butylbenzoate. The selection of appropriate barriers is not merely a checklist item but a

scientifically-driven decision to mitigate specific exposure risks.

Hand Protection: The Critical Barrier
Nitrile gloves are the recommended standard for handling this compound. They offer robust

protection against a wide array of chemicals and solvents.[3][4] Household latex gloves are not

a suitable substitute as they provide significantly less chemical resistance.[4]

Protocol:
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Always inspect nitrile gloves for any signs of degradation or perforation before use.

For prolonged operations or when handling larger quantities, consider double-gloving to

provide an additional layer of protection.

Should a glove become contaminated, remove it immediately using the proper technique

to avoid skin contact, and wash your hands thoroughly.

Dispose of contaminated gloves as hazardous waste.

Body and Respiratory Protection
Laboratory Coat: A properly fitted lab coat, preferably with a high cotton content, should be

worn at all times to protect against accidental splashes.[5]

Eye and Face Protection: Given the risk of serious eye irritation, chemical safety goggles are

mandatory. In situations with a higher risk of splashing, such as when transferring large

volumes, a face shield should be worn in conjunction with safety goggles.[3]

Respiratory Protection: All handling of 4-Cyano-3-fluorophenyl 4-butylbenzoate should be

conducted within a certified chemical fume hood to minimize inhalation exposure.[6] If

engineering controls are not sufficient, a NIOSH-approved respirator with appropriate

cartridges for organic vapors should be used.[5]

Operational Plan: From Receipt to Disposal
A systematic workflow is essential to minimize risk. The following procedural steps provide a

framework for the safe handling of 4-Cyano-3-fluorophenyl 4-butylbenzoate.

Receiving and Storage
Upon receipt, visually inspect the container for any signs of damage or leakage.

Store the compound in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong acids and oxidizing agents.[6]

Ensure the storage location is clearly labeled with the appropriate hazard warnings.
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Handling and Experimental Use
The following diagram outlines the core workflow for safely handling this compound in a

laboratory setting.
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Caption: Standard workflow for handling 4-Cyano-3-fluorophenyl 4-butylbenzoate.
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Step-by-Step Protocol:

Preparation: Before handling the compound, ensure you are wearing all required PPE.

Verify that the chemical fume hood is functioning correctly. Gather all necessary glassware

and equipment.

Weighing and Transfer: Conduct all weighing and transfer operations within the fume hood

to contain any potential vapors or dust. Use a disposable weigh boat to minimize

contamination of balances.

Reaction Setup: When adding the compound to a reaction vessel, do so slowly and

carefully to avoid splashing.

Post-Experiment: After the experiment is complete, decontaminate all surfaces and

glassware that have come into contact with the compound.

Spill and Emergency Procedures
In the event of a spill, immediate and correct action is crucial to prevent exposure and further

contamination.

Minor Spills (within a fume hood):

Alert others in the immediate area.

Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite or

sand.

Collect the absorbent material into a sealed container for hazardous waste disposal.[7]

Clean the spill area with a suitable solvent, followed by soap and water. All cleaning

materials should also be disposed of as hazardous waste.

Major Spills (outside of a fume hood):

Evacuate the area immediately.

Alert your institution's emergency response team.
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Do not attempt to clean up a large spill without proper training and equipment.

Exposure Response:

Skin Contact: Immediately wash the affected area with plenty of soap and water for at

least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation

persists.[8]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical

attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[8]

Disposal Plan: Responsible Waste Management
4-Cyano-3-fluorophenyl 4-butylbenzoate and any materials contaminated with it must be

treated as hazardous waste.[7]

Waste Segregation:

Solid Waste: Contaminated gloves, weigh boats, paper towels, and other solid materials

should be collected in a clearly labeled, sealed container.[6][9]

Liquid Waste: Unused compound and solutions containing the compound should be

collected in a separate, labeled hazardous waste container.

Sharps: Any contaminated needles or other sharps must be disposed of in a designated

sharps container.

Labeling and Storage: All waste containers must be clearly labeled with "Hazardous Waste"

and the full chemical name. Store waste containers in a designated satellite accumulation

area until they are collected for disposal.
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Disposal Procedures: All waste must be disposed of through your institution's environmental

health and safety office, following all local, state, and federal regulations.[7] Do not pour any

waste down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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